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Compound of Interest

Compound Name: 2,4,6-Trimethylbenzoyl chloride

Cat. No.: B1215950

An In-depth Technical Guide to 2,4,6-Trimethylbenzoyl Chloride: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of 2,4,6-trimethylbenzoyl chloride. The information is curated for researchers,
scientists, and professionals in the field of drug development, with a focus on data
presentation, experimental protocols, and visual representations of its chemical nature and
applications.

Chemical and Physical Properties

2,4,6-Trimethylbenzoyl chloride, also known as mesitoyl chloride, is a sterically hindered acyl
chloride that serves as a valuable reagent in organic synthesis.[1] Its physical and chemical
properties are summarized below.
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Property Value Source
Molecular Formula C10H11CIO [21[3114]
Molecular Weight 182.65 g/mol [5]
Appearance C.:Ieiar light yellow to colorless 671
liquid
Boiling Point 143-146 °C at 60 mmHg [51[7]
Density 1.095 g/mL at 25 °C [5]
Refractive Index n20/D 1.528-1.530 [5]
Flash Point > 110 °C (> 230 °F)
Water Solubility Reacts slowly with water [51617]
Storage Temperature 2-8°C [518]
CAS Number 938-18-1 [2][31[5]

Chemical Structure

The structure of 2,4,6-trimethylbenzoyl chloride features a benzene ring substituted with
three methyl groups at positions 2, 4, and 6, and a benzoyl chloride group at position 1. This
substitution pattern, particularly the ortho methyl groups, creates significant steric hindrance
around the acyl chloride functionality, which is key to its synthetic utility.[1]

A 3D representation of the molecule is available for viewing in various chemical databases.[2]
[3][4] While precise, experimentally determined bond lengths and angles from crystallographic
data are not readily available in the public domain, computational models can provide
estimations.

Below is a DOT language representation of the 2D chemical structure of 2,4,6-
trimethylbenzoyl chloride.

Caption: 2D structure of 2,4,6-trimethylbenzoyl chloride.

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of 2,4,6-
trimethylbenzoyl chloride.

Spectroscopic Data Key Features

The NIST WebBook provides the gas-phase IR
Infrared (IR) Spectrum spectrum, which is useful for identifying

functional groups.[2]

The electron ionization mass spectrum is also

Mass Spectrum (MS
P (MS) available from the NIST WebBook.[4]

1H NMR and 3C NMR data are available in
Nuclear Magnetic Resonance (NMR) chemical databases such as ChemicalBook and
SpectraBase.[9][10][11]

Experimental Protocols
Synthesis of 2,4,6-Trimethylbenzoyl Chloride

The most common laboratory-scale synthesis involves the reaction of 2,4,6-trimethylbenzoic
acid with a chlorinating agent, such as thionyl chloride (SOCI2).[12][13]

Experimental Protocol:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas outlet
connected to a trap for acidic gases (HCI and SOz), suspend 2,4,6-trimethylbenzoic acid (1.0
equivalent) in an excess of thionyl chloride (e.g., 3 equivalents).[12][14] A catalytic amount of
N,N-dimethylformamide (DMF) can be added to accelerate the reaction.[13][14]

e Reaction: The mixture is gently heated to reflux (around 50°C) and maintained for 2-3 hours,
or until the evolution of gas ceases.[12][14][15]

o Work-up and Isolation: After the reaction is complete, the excess thionyl chloride is removed
by distillation under reduced pressure.[12][14] The residue, crude 2,4,6-trimethylbenzoyl
chloride, is often obtained as an amber-colored liquid and can frequently be used in
subsequent steps without further purification.[12] If higher purity is required, distillation of the
product can be performed.[13]
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Below is a DOT language representation of the synthesis workflow.

2,4,6-Trimethylbenzoic Acid
+ Thiony! Chloride (SOClz)

[ Heat to Reflux Remove Excess SOClz
+ cat. DMF (50°C, 2-3h) (Vacuum Distillation)

Crude 2,4,6-Trimethylbenzoyl

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4,6-trimethylbenzoyl chloride.

Use as a Protecting Group for Alcohols

A primary application of 2,4,6-trimethylbenzoyl chloride is in the protection of hydroxyl groups
as mesitoate esters, which are stable under a variety of reaction conditions due to steric
hindrance.[1][6][16]

Experimental Protocol:

e Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve the alcohol to be protected in an anhydrous, non-protic solvent (e.g.,
dichloromethane or toluene).[17] Add a non-nucleophilic base, such as pyridine or
triethylamine (1.5 equivalents).[1]

e Acylation: Cool the mixture in an ice bath (0°C).[1] Slowly add a solution of 2,4,6-
trimethylbenzoyl chloride (1.2 equivalents) in the same anhydrous solvent to the reaction
mixture with stirring.[1]

» Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several
hours (typically 12-24 hours).[1] Monitor the progress of the reaction by thin-layer
chromatography (TLC).

o Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of
sodium bicarbonate.[1] Transfer the mixture to a separatory funnel and extract the aqueous
layer with the organic solvent used for the reaction. Combine the organic layers and wash
with brine.[1]
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 Purification: Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate),
filter, and remove the solvent under reduced pressure.[17] The crude product can be purified
by recrystallization or column chromatography to yield the pure mesitoate ester.[17]

Below is a DOT language representation of the workflow for protecting an alcohol.
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Caption: Workflow for the protection of an alcohol using 2,4,6-trimethylbenzoyl chloride.
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Reactivity and Applications

2,4,6-Trimethylbenzoyl chloride is a versatile reagent in organic synthesis with several key

applications:

Protecting Group: As detailed above, it is a choice reagent for the protection of hydroxyl
groups, especially in complex, multi-step syntheses where robust protecting groups are
required.[1][16]

Organic Synthesis Intermediate: It serves as a building block for the introduction of the
sterically bulky 2,4,6-trimethylbenzoyl group into molecules, which can be useful in the
synthesis of pharmaceuticals and agrochemicals.[16][18]

Polymer Industry: It is used as a reagent in the synthesis of polymers and copolymers,
contributing to the modification of polymer properties.[18]

Additives: It finds use as an additive for plastics and inks.[7][18][19]

Safety and Handling

2,4,6-Trimethylbenzoyl chloride is a corrosive substance and requires careful handling.[8]

Hazards: It causes severe skin burns and eye damage.[8][9] It reacts with water, including
moisture in the air and on the skin, to produce hydrochloric acid.[8]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile or
neoprene), safety goggles or a face shield, and a lab coat.[8][20]

Handling: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
exposure to vapors.[8][20] Avoid contact with skin, eyes, and clothing.[8]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
water, alcohols, and strong oxidizing agents.[8][20] Keep containers tightly closed to prevent
moisture ingress.[8] Recommended storage is between 2-8°C.[5][8]

First Aid: In case of skin contact, immediately flush with plenty of water for at least 15
minutes and seek medical attention.[20] In case of eye contact, rinse thoroughly with plenty
of water for at least 15 minutes and consult a physician.[18][20] If inhaled, move the person
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into fresh air.[18][20] If swallowed, do NOT induce vomiting and get medical aid immediately.
[20]

This guide provides a foundational understanding of 2,4,6-trimethylbenzoyl chloride for its
effective and safe use in a research and development setting. For more detailed information,
always refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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